Cas no 2145470-89-7 (2-amino-3-1-(cyanomethyl)cyclopropylpropanamide)

• Product Name: 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide
• CAS No: 2145470-89-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 5821985
• PubChem ID: 165960003
• Update Time: 2025-07-02

2-amino-3-1-(cyanomethyl)cyclopropylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide
• EN300-1298245
• 2145470-89-7
• 2-amino-3-[1-(cyanomethyl)cyclopropyl]propanamide

• Inchi： 1S/C8H13N3O/c9-4-3-8(1-2-8)5-6(10)7(11)12/h6H,1-3,5,10H2,(H2,11,12)
• InChI Key： FUGBLGYXKSTWEJ-UHFFFAOYSA-N
• SMILES： O=C(C(CC1(CC#N)CC1)N)N

Computed Properties

• Exact Mass: 167.105862047g/mol
• Monoisotopic Mass: 167.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 92.9Ų

Additional information on 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide

Introduction to 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide (CAS No: 2145470-89-7)

2-amino-3-1-(cyanomethyl)cyclopropylpropanamide, identified by the Chemical Abstracts Service Number (CAS No) 2145470-89-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by its cyclopropyl and amide functional groups, which contribute to its unique chemical properties and potential biological activities. The presence of a cyano group at the 1-position of the cyclopropyl ring and an amide linkage to a propyl chain introduces additional layers of reactivity and functionality, making it a subject of interest for synthetic chemists and biologists alike.

The structure of 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide is meticulously designed to explore novel pharmacophores, which are specific arrangements of atoms in a molecule that are responsible for its biological activity. The cyclopropyl ring, a three-membered saturated carbon ring, is known for its strained geometry, which can influence the conformation and reactivity of adjacent functional groups. In this context, the cyano group (-CN) attached to the cyclopropyl ring can participate in various interactions with biological targets, including hydrogen bonding and electrostatic interactions. The amide group (-CONH₂) provides another site for interaction, often forming hydrogen bonds with polar residues in proteins or nucleic acids.

The propyl chain extending from the amide group introduces additional flexibility and can influence the solubility and metabolic stability of the compound. The overall architecture of 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide suggests potential applications in drug discovery, particularly in the development of small-molecule inhibitors or modulators. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds to biological targets with high accuracy. Molecular docking studies have been instrumental in identifying how 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide might interact with enzymes or receptors, providing insights into its potential therapeutic effects.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with inflammation and pain perception. The structural features of 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide bear resemblance to known bioactive molecules that target ion channels or G-protein coupled receptors (GPCRs). For instance, analogs containing cyclopropyl moieties have been explored for their analgesic properties, leveraging the unique steric constraints provided by this ring system. Additionally, the amide and cyano groups can serve as pharmacophores that interact with specific amino acid residues in target proteins, potentially leading to allosteric modulation or competitive inhibition.

In vitro studies have begun to uncover the pharmacological profile of 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide, revealing promising results in preliminary assays. These studies have focused on evaluating its interaction with enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which are key players in inflammatory responses. The cyano group has been shown to enhance binding affinity in some cases due to its ability to engage in hydrogen bonding or form coordinate covalent bonds with metal ions present in active sites. Furthermore, the amide linkage can undergo tautomerization, leading to zwitterionic species that may further enhance solubility and bioavailability.

The synthesis of 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide presents unique challenges due to the sensitivity of the cyclopropyl ring and the need for precise functionalization at multiple positions. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct this complex molecule efficiently. For example, palladium-catalyzed cyanation reactions have been utilized to introduce the cyano group at the desired position on the cyclopropyl ring. Additionally, protecting group strategies have been essential in ensuring regioselectivity during multi-step syntheses.

Recent research has also highlighted the importance of stereochemistry in determining the biological activity of 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide. The cyclopropyl ring exists as two enantiomers (R)-cyclopropyl and (S)-cyclopropyl), each potentially exhibiting distinct pharmacological effects due to differences in spatial orientation at chiral centers. Chiral resolution techniques such as HPLC separation or enzymatic resolution have been employed to obtain enantiomerically pure forms for further characterization. These efforts are crucial for understanding enantioselective interactions with biological targets and optimizing drug-like properties.

The potential therapeutic applications of 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide extend beyond anti-inflammatory agents. Its structural motifs suggest utility in other therapeutic areas such as neurodegenerative diseases or cancer treatment. For instance, modifications to the propyl chain could lead to derivatives that interact with kinases or other enzymes involved in cell signaling pathways relevant to cancer progression. Similarly, alterations around the amide linkage might enhance binding affinity for neurotransmitter receptors implicated in conditions like Alzheimer's disease or Parkinson's disease.

Advances in medicinal chemistry have emphasized the importance of structure-based drug design (SBDD), where computational models are used to guide synthetic efforts towards high-affinity binders. In this context, 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide serves as a valuable scaffold for exploring new chemical space. Its unique combination of functional groups provides opportunities for designing molecules with tailored properties such as improved metabolic stability or reduced toxicity profiles compared to existing drugs.

The future direction of research on 2-amino-3-1-(cyanomethyl)cyclopropylpropanamide will likely involve expanding synthetic libraries through diversification strategies like combinatorial chemistry or library synthesis platforms. These approaches enable rapid generation large numbers derivatives for high-throughput screening (HTS) against diverse biological targets identified through genomics or proteomics data integration efforts . Such initiatives aim at identifying novel lead compounds that can be optimized further through iterative medicinal chemistry processes .

In conclusion, 2-amino -3 - 1 -( cyan omethyl ) - cyc lo prop yl pro pan amid e ( CAS No : 2145470 - 89 - 7 ) represents an exciting opportunity within pharmaceutical research due its distinctive structural features . Its potential applications span multiple therapeutic areas , driven by ongoing discoveries about how structural modifications influence biological activity . As synthetic methodologies continue evolve , access more complex molecules become feasible , opening doors new possibilities exploration . This compound exemplifies intersection chemistry biology where innovative design leads breakthroughs improving human health .